Methyl 5-(2-methylbenzoyl)-2-furoate

• Molecular Formula: C14H12O4
• Molecular Weight: 244.24 g/mol
• IUPAC Name: methyl 5-(2-methylbenzoyl)furan-2-carboxylate
• InChI: InChI=1S/C14H12O4/c1-9-5-3-4-6-10(9)13(15)11-7-8-12(18-11)14(16)17-2/h3-8H,1-2H3
• InChI Key: ASEQVKLVACIMNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)C2=CC=C(O2)C(=O)OC

Description

Methyl 5-(2-methylbenzoyl)-2-furoate is a useful research compound. Its molecular formula is C14H12O4 and its molecular weight is 244.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-methylbenzoyl chloride (prepared as described by Frankland and Ashton, Trans. Chem. Soc. 1899, 75, 494; 77 g.), methyl 2-furoate (83 g.), anhydrous ferric chloride (1.5 g.) and carbon tetrachloride (125 ml.) was heated under reflux on a steam bath for 7.5 hours and then distilled to give methyl 5-(2-methylbenzoyl)-2-furoate (110 g.) in the form of a colourless oil, b.p. 170° C./0.2 mm.Hg.